An In-depth Technical Guide to 5-azidomethyl-1-beta-D-arabinofuranosyluracil: Synthesis, Properties, and Therapeutic Potential
An In-depth Technical Guide to 5-azidomethyl-1-beta-D-arabinofuranosyluracil: Synthesis, Properties, and Therapeutic Potential
Abstract
This technical guide provides a comprehensive overview of 5-azidomethyl-1-beta-D-arabinofuranosyluracil, a novel nucleoside analog with significant therapeutic potential. While direct extensive research on this specific compound is emerging, this guide synthesizes available data on closely related 5-substituted arabinofuranosyluracil nucleosides to project its chemical properties, a plausible synthetic route, and its anticipated biological activities. Detailed experimental protocols for its synthesis and evaluation are provided to empower researchers in drug discovery and development to explore its potential as an antiviral or anticancer agent.
Introduction: The Promise of 5-Substituted Arabinofuranosyluracil Nucleosides
Nucleoside analogs are a cornerstone of modern antiviral and anticancer chemotherapy.[1] Their structural similarity to natural nucleosides allows them to be recognized and metabolized by cellular or viral enzymes, leading to the disruption of nucleic acid replication and other critical biological processes.[1] Within this class, 1-β-D-arabinofuranosyluracil (araU) derivatives have garnered significant attention for their therapeutic potential. The arabinose sugar moiety, with its 2'-hydroxyl group in the "up" or beta configuration, confers unique conformational properties that can influence enzyme-substrate interactions and metabolic stability.
Modifications at the 5-position of the uracil base have been a particularly fruitful area of research, leading to the development of compounds with potent biological activity.[2][3] The introduction of various substituents at this position can modulate the compound's antiviral and anticancer properties, as well as its selectivity and toxicity profile.
This guide focuses on a novel and under-investigated member of this family: 5-azidomethyl-1-beta-D-arabinofuranosyluracil . The incorporation of an azidomethyl group is of particular interest for several reasons:
-
Bioisosteric Replacement: The azido group can act as a bioisostere of other functional groups, potentially enhancing binding to target enzymes.
-
Metabolic Stability: The azido group is generally stable under physiological conditions but can be reduced in vivo to an amino group, offering possibilities for prodrug strategies.
-
Chemical Handle: The azide functionality is a versatile chemical handle for "click chemistry" and other bioconjugation techniques, enabling the development of probes for mechanism-of-action studies or targeted drug delivery systems.[4]
-
Potential for Enhanced Biological Activity: Azido-substituted nucleosides have shown promise as antiviral and anticancer agents.[5][6][7]
This guide aims to provide a comprehensive technical resource for researchers and drug development professionals interested in exploring the properties and therapeutic applications of 5-azidomethyl-1-beta-D-arabinofuranosyluracil.
Physicochemical Properties
While experimental data for 5-azidomethyl-1-beta-D-arabinofuranosyluracil is not extensively reported in the literature, its core physicochemical properties can be calculated and are summarized in the table below.
| Property | Value |
| IUPAC Name | 1-((2R,3S,4S,5R)-5-(azidomethyl)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione |
| Molecular Formula | C₁₀H₁₃N₅O₆ |
| Molecular Weight | 299.24 g/mol |
| CAS Number | 34349-03-6 |
| Predicted Solubility | Likely soluble in water and polar organic solvents such as DMSO and DMF. |
| Predicted Stability | The glycosidic bond may be susceptible to acid-catalyzed hydrolysis. The azido group is generally stable. |
Proposed Synthesis of 5-azidomethyl-1-beta-D-arabinofuranosyluracil
A plausible and efficient synthesis of 5-azidomethyl-1-beta-D-arabinofuranosyluracil can be adapted from established methods for the synthesis of related 5-substituted nucleosides.[8] The proposed synthetic pathway involves the conversion of a 5-hydroxymethyl or 5-halomethyl precursor, followed by nucleophilic substitution with an azide source.
Synthetic Workflow Diagram
Caption: Proposed synthetic workflow for 5-azidomethyl-1-beta-D-arabinofuranosyluracil.
Detailed Experimental Protocol: Proposed Synthesis
This protocol is adapted from the synthesis of 5-(azidomethyl)-2'-deoxyuridine and should be optimized for the arabinofuranosyl analog.[8]
Step 1: Acetylation of 1-beta-D-Arabinofuranosyluracil (araU)
-
Suspend araU in anhydrous pyridine.
-
Cool the mixture to 0 °C in an ice bath.
-
Add acetic anhydride dropwise with stirring.
-
Allow the reaction to warm to room temperature and stir overnight.
-
Pour the reaction mixture into ice-water and extract with dichloromethane.
-
Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.
-
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the acetylated product.
Step 2: Bromination of the 5-Methyl Group (if starting from 1-beta-D-arabinofuranosylthymine) or Halogenation of a 5-hydroxymethyl precursor
This step assumes the use of a 5-methyl or 5-hydroxymethyl precursor.
-
Dissolve the acetylated precursor in a suitable solvent (e.g., carbon tetrachloride).
-
Add N-bromosuccinimide (NBS) and a radical initiator such as azobisisobutyronitrile (AIBN).
-
Reflux the mixture under a nitrogen atmosphere, monitoring the reaction by TLC.
-
Cool the reaction mixture, filter to remove succinimide, and concentrate the filtrate.
-
Purify the crude product by silica gel chromatography to obtain the 5-(bromomethyl) derivative.
Step 3: Azidation of the 5-(Bromomethyl) Intermediate
-
Dissolve the 5-(bromomethyl) derivative in anhydrous dimethylformamide (DMF).
-
Add sodium azide (NaN₃) in excess.
-
Heat the reaction mixture (e.g., to 60-80 °C) and stir until TLC indicates complete consumption of the starting material.
-
Cool the reaction mixture, dilute with water, and extract with ethyl acetate.
-
Wash the combined organic layers with water and brine.
-
Dry over anhydrous Na₂SO₄, filter, and concentrate to yield the protected 5-(azidomethyl) derivative.
Step 4: Deprotection
-
Dissolve the protected 5-(azidomethyl) derivative in methanolic ammonia.
-
Stir at room temperature overnight in a sealed vessel.
-
Concentrate the reaction mixture under reduced pressure.
-
Purify the crude product by silica gel chromatography or recrystallization to obtain pure 5-azidomethyl-1-beta-D-arabinofuranosyluracil.
Anticipated Biological Activity and Mechanism of Action
The biological activity of 5-azidomethyl-1-beta-D-arabinofuranosyluracil is predicted to be in the realms of antiviral and anticancer chemotherapy, based on the known activities of related compounds.
Antiviral Activity
Many 5-substituted arabinofuranosyluracil derivatives exhibit potent antiviral activity, particularly against herpesviruses (e.g., Herpes Simplex Virus, Varicella-Zoster Virus) and Hepatitis B Virus.[2][3][9][10] The mechanism of action for these compounds typically involves a multi-step intracellular activation process.
Hypothesized Antiviral Mechanism of Action:
Caption: Hypothesized intracellular activation and mechanism of antiviral action.
The proposed mechanism involves:
-
Selective Phosphorylation: The compound is likely a substrate for viral thymidine kinase (TK), leading to its selective phosphorylation in infected cells.[8][11] This is a critical step for the selective toxicity of many antiviral nucleoside analogs.
-
Conversion to the Triphosphate: Host cell kinases further phosphorylate the monophosphate to the active triphosphate form.
-
Inhibition of Viral DNA Polymerase: The triphosphate analog can then act as a competitive inhibitor or an alternative substrate for the viral DNA polymerase, leading to chain termination upon incorporation into the growing viral DNA strand.[9][12]
Anticancer Activity
Nucleoside analogs containing the arabinose sugar moiety, such as cytarabine (ara-C), are used in cancer chemotherapy. The azido group can also contribute to cytotoxic effects.[5][7] Therefore, 5-azidomethyl-1-beta-D-arabinofuranosyluracil may exhibit anticancer activity through mechanisms such as:
-
Inhibition of DNA Synthesis: After intracellular phosphorylation, the triphosphate analog could inhibit cellular DNA polymerases, leading to S-phase arrest and apoptosis.
-
Induction of DNA Damage: The incorporation of the analog into cellular DNA could lead to strand breaks and trigger apoptotic pathways.
Experimental Protocols for Biological Evaluation
Protocol for Plaque Reduction Assay (Antiviral Activity)
This assay is the gold standard for determining the antiviral efficacy of a compound against lytic viruses.[13][14][15][16][17]
Materials:
-
Host cells susceptible to the virus of interest (e.g., Vero cells for HSV-1).
-
Virus stock of known titer.
-
Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS).
-
Test compound stock solution (dissolved in DMSO).
-
Overlay medium (e.g., medium containing carboxymethylcellulose or agarose).
-
Fixative solution (e.g., 10% formalin).
-
Staining solution (e.g., 0.1% crystal violet).
-
24-well plates.
Procedure:
-
Cell Seeding: Seed the 24-well plates with host cells to form a confluent monolayer overnight.
-
Virus Infection: Aspirate the culture medium and infect the cell monolayers with the virus at a multiplicity of infection (MOI) that produces a countable number of plaques (e.g., 50-100 plaques per well). Allow the virus to adsorb for 1 hour at 37 °C.
-
Compound Treatment: Prepare serial dilutions of the test compound in the overlay medium. After the virus adsorption period, remove the inoculum and add the compound-containing overlay medium to the respective wells. Include a "no drug" virus control and a "no virus" cell control.
-
Incubation: Incubate the plates at 37 °C in a CO₂ incubator for 2-3 days, or until plaques are visible.
-
Plaque Visualization: Aspirate the overlay medium, fix the cells with the fixative solution, and then stain with crystal violet.
-
Data Analysis: Count the number of plaques in each well. The percentage of plaque reduction is calculated relative to the "no drug" control. The 50% inhibitory concentration (IC₅₀) is determined from the dose-response curve.
Protocol for MTT Assay (Cytotoxicity)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.[18][19][20][21][22]
Materials:
-
Cancer cell line of interest (e.g., HeLa, L1210).
-
Cell culture medium with FBS.
-
Test compound stock solution.
-
MTT solution (5 mg/mL in PBS).
-
Solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol).
-
96-well plates.
Procedure:
-
Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
-
Compound Treatment: Add serial dilutions of the test compound to the wells. Include a "no drug" control.
-
Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37 °C.
-
MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37 °C, allowing viable cells to reduce the MTT to formazan crystals.
-
Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.
-
Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.
-
Data Analysis: Calculate the percentage of cell viability relative to the "no drug" control. The 50% cytotoxic concentration (CC₅₀) is determined from the dose-response curve.
Data Interpretation and Future Directions
The therapeutic potential of 5-azidomethyl-1-beta-D-arabinofuranosyluracil will be determined by its selectivity index (SI), which is the ratio of its cytotoxicity (CC₅₀) to its antiviral or anticancer activity (IC₅₀). A high SI value indicates that the compound is effective against the target (virus or cancer cell) at concentrations that are not harmful to normal host cells.
Future research on this compound should focus on:
-
Optimization of Synthesis: Developing a scalable and high-yield synthetic route.
-
In-depth Mechanism of Action Studies: Elucidating the specific viral or cellular enzymes targeted by the compound and its metabolites.
-
Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating related analogs to identify compounds with improved activity and selectivity.
-
In Vivo Efficacy and Toxicology Studies: Evaluating the compound's therapeutic efficacy and safety profile in animal models.
-
Development as a Chemical Probe: Utilizing the azido group for click chemistry applications to visualize the compound's localization and interactions within cells.
Conclusion
5-azidomethyl-1-beta-D-arabinofuranosyluracil represents a promising yet underexplored nucleoside analog. Based on the extensive research on related 5-substituted arabinofuranosyluracil derivatives, it is hypothesized to possess significant antiviral and/or anticancer properties. The presence of the azidomethyl group offers unique chemical and biological characteristics that warrant further investigation. The synthetic and biological evaluation protocols provided in this guide offer a solid foundation for researchers to unlock the therapeutic potential of this novel compound and contribute to the development of new chemotherapeutic agents.
References
-
PMC.
-
Anticancer Research.
-
PubMed.
-
PubMed.
-
ACS Publications.
-
PubMed.
-
PubMed.
-
PubMed.
-
PubMed.
-
Boster Biological Technology.
-
Biotium.
-
Semantic Scholar.
-
PMC.
-
CLYTE Technologies.
-
Beilstein Journal of Organic Chemistry.
-
PMC.
-
Abcam.
-
PNA Bio.
-
PMC.
-
IBT Bioservices.
-
MDPI.
-
Creative Biolabs.
-
BenchChem.
-
PMC.
-
PubMed.
-
PubMed.
-
PMC.
-
University of Southern California.
-
PubMed.
-
Lirias.
-
Taylor & Francis Online.
-
PubMed.
-
PubMed.
-
PubMed.
-
Google Patents.
-
PMC.
-
PubMed.
-
YouTube.
-
ResearchGate.
-
PMC.
-
ResearchGate.
-
YouTube.
Sources
- 1. The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]
- 2. 5-substituted arabinofuranosyluracil nucleosides: synthesis and antiviral properties - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. In Vitro Antiherpesviral Activity of 5-Alkyl Derivatives of 1-β-d-Arabinofuranosyluracil - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Modified Nucleosides, Nucleotides and Nucleic Acids via Click Azide-Alkyne Cycloaddition for Pharmacological Applications | MDPI [mdpi.com]
- 5. Synthesis and biological activity of various 3'-azido and 3'-amino analogues of 5-substituted pyrimidine deoxyribonucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. d-nb.info [d-nb.info]
- 7. The Site of Azido Substitution in a Pyrimidine Nucleobase Dictates the Type of Nitrogen-Centered Radical Formed after Dissociative Electron Attachment - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Synthesis and biological activities of 5-(hydroxymethyl, azidomethyl, or aminomethyl)-2'-deoxyuridine and related 5'-substituted analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Unique Metabolism of a Novel Antiviral l-Nucleoside Analog, 2′-Fluoro-5-Methyl-β-l-Arabinofuranosyluracil: a Substrate for Both Thymidine Kinase and Deoxycytidine Kinase - PMC [pmc.ncbi.nlm.nih.gov]
- 10. In vitro and in vivo antiviral activity of 2'-fluorinated arabinosides of 5-(2-haloalkyl)uracil - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Unique metabolism of a novel antiviral L-nucleoside analog, 2'-fluoro-5-methyl-beta-L-arabinofuranosyluracil: a substrate for both thymidine kinase and deoxycytidine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. 1-beta-D-arabinofuranosyl-5-(E)-(4-azidostyryl)-uracil 5'-triphosphate: synthesis and utilization as a photoaffinity labeling reagent for DNA polymerase alpha from cherry salmon, Oncorhynchus masou - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. bioagilytix.com [bioagilytix.com]
- 14. Screening and verification of antiviral compounds against HSV-1 using a method based on a plaque inhibition assay - PMC [pmc.ncbi.nlm.nih.gov]
- 15. ibtbioservices.com [ibtbioservices.com]
- 16. Plaque Reduction Neutralization Test (PRNT) Protocol - Creative Biolabs [neutab.creative-biolabs.com]
- 17. pdf.benchchem.com [pdf.benchchem.com]
- 18. MTT Test and Time-lapse Microscopy to Evaluate the Antitumor Potential of Nucleoside Analogues | Anticancer Research [ar.iiarjournals.org]
- 19. texaschildrens.org [texaschildrens.org]
- 20. cyrusbio.com.tw [cyrusbio.com.tw]
- 21. clyte.tech [clyte.tech]
- 22. MTT assay protocol | Abcam [abcam.com]
